Cas no 2137095-48-6 (Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]-)

• Product Name: Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]-
• CAS No: 2137095-48-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5277074
• Update Time: 2025-10-29

Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]-

• Inchi： 1S/C11H14N2O/c1-7(14)13-11-6-5-8-9(11)3-2-4-10(8)12/h2-4,11H,5-6,12H2,1H3,(H,13,14)/t11-/m1/s1
• InChI Key： RDJYLOLFGZYEEH-LLVKDONJSA-N
• SMILES： C(N[C@H]1C2=C(C(N)=CC=C2)CC1)(=O)C

Additional information on Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]-

Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]- (CAS No. 2137095-48-6): A Comprehensive Overview

Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]-, identified by its CAS number 2137095-48-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex indene core substituted with an acetamide functional group and an (1R)-configured amino group, has garnered attention due to its structural uniqueness and potential biological activities. The detailed exploration of this compound not only sheds light on its synthetic pathways but also provides insights into its potential applications in drug discovery and medicinal chemistry.

The structural motif of Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]- is characterized by a fused ring system consisting of an indene ring and an acetamide moiety. The presence of the (1R)-configuration at the 4-position of the indene ring adds a layer of stereochemical complexity, which is often exploited in the design of biologically active molecules. This stereochemistry can significantly influence the compound's interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in indene derivatives due to their diverse pharmacological properties. Indenes are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of an acetamide group at the 1-position of the indene ring enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Furthermore, the (1R)-configuration at the 4-position has been shown to improve binding affinity to certain biological targets, making this compound a promising candidate for further investigation.

The synthesis of Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]- involves multi-step organic transformations that require careful optimization to achieve high yields and enantioselectivity. One common approach involves the reduction of an appropriately substituted indene derivative using chiral auxiliaries or catalysts to introduce the (1R)-configuration. The subsequent introduction of the acetamide group can be achieved through nucleophilic acyl substitution or other amide-forming reactions. These synthetic strategies highlight the importance of advanced organic chemistry techniques in constructing complex molecular architectures.

The pharmacological evaluation of Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]- has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary investigations have shown that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings underscore the importance of exploring novel derivatives as potential therapeutic candidates.

The development of new drug candidates often requires a thorough understanding of their metabolic fate and pharmacokinetic properties. In this context, Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]- has been subjected to metabolic studies to assess its stability and degradation products in vitro and in vivo. These studies have provided valuable insights into how the compound is processed by metabolic enzymes and have helped identify potential liabilities that need to be addressed during drug development.

The computational modeling and molecular docking studies have played a crucial role in understanding the binding interactions between Acetamide, N-[(1R)-4-amino-2,3-dihydro-1H-inden-1-yl]- and its biological targets. These studies have revealed that the compound interacts with specific amino acid residues within the target protein through hydrogen bonding and hydrophobic interactions. This information has been used to optimize the structure of the compound for improved binding affinity and selectivity.

The future directions for research on Acetamide, N-[ ( 1 R ) - 4 - amino - 2 , 3 - dihydro - 1 H - inden - 1 - yl ] - include further exploration of its pharmacological properties and development of analogues with enhanced activity. Additionally, studies on its mechanism of action will provide a deeper understanding of how it interacts with biological targets and elicits its effects. These efforts are expected to contribute significantly to the advancement of pharmaceutical chemistry and drug discovery.

In conclusion, Acetamide, N-[ ( 1 R ) - 4 - amino - 2 , 3 - dihydro - 1 H - inden - 1 - yl ] -, CAS No. 2137095-48-6, is a structurally complex molecule with potential applications in drug discovery and medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. The synthesis, pharmacological evaluation, metabolic studies, and computational modeling of this compound have provided valuable insights into its behavior and potential therapeutic applications.